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Compound of Interest

Methyl 4-methoxypyridine-2-
Compound Name:

carboxylate

cat. No.: B1332702

CAS Number: 29681-43-4

This technical guide provides a comprehensive overview of Methyl 4-methoxypyridine-2-
carboxylate, a key intermediate in synthetic organic chemistry. It is intended for researchers,
scientists, and professionals in the field of drug development and materials science. This
document details the compound's physicochemical properties, spectroscopic data, synthesis
protocols, and its role as a versatile building block.

Physicochemical Properties

Methyl 4-methoxypyridine-2-carboxylate is a white to light yellow crystalline solid.[1][2][3] Its
fundamental properties are summarized in the table below, providing a quick reference for
laboratory use.
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Property Value Reference

Molecular Formula CsHoNOs3 [415]

Molecular Weight 167.16 g/mol [1][4]

CAS Number 29681-43-4 [61[7]
methyl 4-methoxypyridine-2-

IUPAC Name Y gid [4]
carboxylate
4-Methoxypyridine-2-carboxylic
Acid Methyl Ester, Methyl 4-

Synonyms Methoxypicolinate, 4- [2][3]1[4]
Methoxypicolinic Acid Methyl
Ester

Melting Point 50.0to 54.0 °C [2][3]

Boiling Point 280.4 °C at 760 mmHg [8]

Density 1.156 g/cm3 [8]
OJDKENGKKYVJLY-

InChl Key [11[4][8]
UHFFFAOYSA-N

SMILES COC1=CC(=NC=C1)C(=0)0C [4]
White to Light yellow powder to

Appearance [2][3]

crystal

Spectroscopic Data

Spectroscopic analysis is crucial for the structural confirmation of Methyl 4-methoxypyridine-

2-carboxylate. The following table summarizes its characteristic spectral data.
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Spectroscopy

Data Reference

1H NMR (360 MHz, CDCls)

5H 3.91 (3H, s), 4.02 (3H, s),
6.98 (1H,dd, J3and 6), 7.67  [1]
(1H, d, J 3), 8.54 (1H, d, J 6)

Infrared (IR) Spectra

ATR-Neat spectra are
available and have been )
recorded on a Bruker Tensor

27 FT-IR instrument.

Raman Spectra

FT-Raman spectra are

available and have been

recorded on a Bruker [4]
MultiRAM Stand Alone FT-

Raman Spectrometer.

Synthesis Protocols

The synthesis of Methyl 4-methoxypyridine-2-carboxylate can be achieved through various

methods. Below are detailed experimental protocols from the literature.

Protocol 1: From 4-Chloropyridine-2-carboxylic acid
methyl ester hydrochloride

This protocol involves the nucleophilic substitution of a chloro group with a methoxy group.

Experimental Procedure:

o Dissolve 4-Chloropyridine-2-carboxylic acid methyl ester hydrochloride (25 g, 0.12 mol) in

methanol (200 ml).

o Heat the solution at reflux for 66 hours.

» Evaporate the solvent under reduced pressure.

 Partition the residue between dichloromethane and a saturated sodium hydrogencarbonate

solution.
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o Separate the organic layer, wash it with brine, and dry it over sodium sulphate.
o Concentrate the organic layer to yield Methyl 4-methoxypyridine-2-carboxylate (17.6 g,

88% vyield) as a yellow crystalline solid.[1]

4-Chloropyridine-2-carboxylic acid methyl ester HCI Dissolve Reflux in Methanol (66h) Methyl 4-methoxypyridine-2-carboxylate

Evaporation &
Partitioning (DCM/NaHCO3)

Click to download full resolution via product page

Caption: Synthesis workflow for Protocol 1.

Protocol 2: From 2-Pyridinecarboxylic acid

This multi-step synthesis involves chlorination followed by esterification and methoxylation.

Experimental Procedure:

Add 2-Pyridinecarboxylic acid (9.92g, 80.7mmol) and sodium bromide (0.90g, 8.7mmol) to
thionyl chloride (70mL).

o Heat the mixture under reflux for 16 hours.

e Concentrate the reaction mixture under vacuum and cool to 0°C.

o Carefully add methanol (30mL) and heat the reaction under reflux for 36 hours.

e Remove the solvent under vacuum.

» Dissolve the residue in CH2Clz (100mL) and add sodium carbonate (12.8g, 121mmol). Stir
for 3 hours.

e Add water (100mL) and extract with CH2Clz (5x50mL).

o Combine the organic extracts, dry over MgSQa4, and concentrate under vacuum.

» Purify the crude residue by flash chromatography (SiO2) to obtain Methyl 4-
methoxypyridine-2-carboxylate as white needle-like crystals (9.03g, 67% yield).[9]
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Applications in Research and Development

Methyl 4-methoxypyridine-2-carboxylate is a valuable intermediate in the synthesis of more
complex molecules. Its primary application lies in its use as a building block for substituted
terpyridine ligands, which are utilized in protein purification.[10] While this specific compound
does not have widely reported direct biological activities, the pyridine core is a common
scaffold in medicinal chemistry. Related quinoline derivatives have shown potential as
antioxidant, anticancer, and antimicrobial agents, suggesting that derivatives of Methyl 4-
methoxypyridine-2-carboxylate could be explored for similar therapeutic applications.[11]

Core Intermediate

Methyl 4-methoxypyridine-2-carboxylate

Synthetic Pathwa;s
Synthesis of Derivatization for
Terpyridine Ligands Drug Discovery

Potential Applications

Protein Purification Anticancer Agents Antimicrobial Agents Antioxidant Agents

Click to download full resolution via product page
Caption: Role as a chemical intermediate.

Safety and Handling

Methyl 4-methoxypyridine-2-carboxylate is associated with certain hazards and should be
handled with appropriate safety precautions.

o Hazard Statements: Causes skin irritation (H315) and serious eye irritation (H319).[4] May
cause respiratory irritation (H335).[4]
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o Precautionary Measures: Use only in a well-ventilated area. Wear protective gloves, eye
protection, and face protection. In case of contact with skin, wash with plenty of water. If in
eyes, rinse cautiously with water for several minutes.

For detailed safety information, consult the Safety Data Sheet (SDS) provided by the supplier.
[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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